Cas no 197722-88-6 (1-Pyreneethanamine)

1-Pyreneethanamine structure
1-Pyreneethanamine structure
Product Name:1-Pyreneethanamine
CAS No:197722-88-6
MF:C18H15N
MW:245.318404436111
CID:1389833
PubChem ID:15277667
Update Time:2025-04-20

1-Pyreneethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-Pyreneethanamine
    • 2-pyren-1-ylethanamine
    • 1-Pyrene-Ethanamine
    • 197722-88-6
    • DTXSID50570905
    • SCHEMBL3718110
    • 2-(Pyren-1-yl)ethan-1-amine
    • CHEMBL2147526
    • Inchi: 1S/C18H15N/c19-11-10-12-4-5-15-7-6-13-2-1-3-14-8-9-16(12)18(15)17(13)14/h1-9H,10-11,19H2
    • InChI Key: WUMDHWAMJFRWNL-UHFFFAOYSA-N
    • SMILES: NCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Exact Mass: 245.12055
  • Monoisotopic Mass: 245.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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